![molecular formula C18H13FN2O B2938100 4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone CAS No. 339101-37-0](/img/structure/B2938100.png)
4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone
Overview
Description
“4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone” is a chemical compound with the molecular formula C18H13FN2O . It is part of a collection of unique chemicals provided by Sigma-Aldrich .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone” are not specified in the retrieved sources. The compound has a molecular formula of C18H13FN2O and an average mass of 292.307 Da .Scientific Research Applications
Indazole Derivatives and Their Therapeutic Applications
Indazole derivatives, which share a structural resemblance with the compound due to their benzene and pyrazole ring fusion, have been extensively explored for their therapeutic applications. A review of patents from 2013 to 2017 highlighted the pharmacological significance of indazole scaffolds, showcasing their potential in anticancer, anti-inflammatory, and neurodegenerative disorder treatments. The versatility of the indazole structure as a core element in developing new therapeutic agents underscores the potential utility of similarly complex compounds like 4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone in drug discovery and development (Denya, Malan, & Joubert, 2018).
Chemosensors and Fluorophoric Platforms
Another application area for complex organic molecules is in the development of chemosensors. For instance, 4-methyl-2,6-diformylphenol (DFP) serves as a fluorophoric platform for creating chemosensors that can detect various analytes with high selectivity and sensitivity. The exploration and documentation of DFP-based fluorescent chemosensors underscore the potential for developing new chemosensors using complex organic molecules, offering pathways to modulate sensing selectivity and sensitivity for diverse applications (Roy, 2021).
Advanced Oxidation Processes
Complex organic molecules also play a role in environmental science, particularly in the degradation of pollutants through advanced oxidation processes (AOPs). A comprehensive study on the degradation pathways, by-products, and biotoxicity of acetaminophen under AOPs provided insight into how complex molecules interact in environmental contexts. This research points to the broader applicability of understanding the chemical behaviors of complex structures in environmental remediation and pollution control (Qutob, Hussein, Alamry, & Rafatullah, 2022).
Safety and Hazards
The safety and hazards associated with “4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone” are not specified in the retrieved sources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals and does not collect analytical data for this product .
properties
IUPAC Name |
4,5-dihydrobenzo[g]indazol-2-yl-(4-fluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13FN2O/c19-15-9-7-13(8-10-15)18(22)21-11-14-6-5-12-3-1-2-4-16(12)17(14)20-21/h1-4,7-11H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWQZMKPZHKUPEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CN(N=C2C3=CC=CC=C31)C(=O)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-dihydro-2H-benzo[g]indazol-2-yl(4-fluorophenyl)methanone | |
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